Cas no 29086-41-7 (1,1-Bis(bromomethyl)cyclopropane)

• Product Name: 1,1-Bis(bromomethyl)cyclopropane
• CAS No: 29086-41-7
• MF: C₅H₈Br₂
• MW: 227.925020217896
• MDL: MFCD18836655
• CID: 240217
• PubChem ID: 11020629
• Update Time: 2025-10-11

1,1-Bis(bromomethyl)cyclopropane Chemical and Physical Properties

Names and Identifiers

• 1,1-Bis(bromomethyl)cyclopropane
• 1,1-bis-(Bromomethyl)-cyclopropane
• Cyclopropane,1,1-bis(bromomethyl)-
• 1,1-Bis(brommethyl)cyclopropan
• 1,1-BIS(BROMOMETHYL)-CYCLOPROPANE
• 1,1-Bis-brommethyl-cyclopropan
• 1,1-bis-bromomethyl-cyclopropane
• 1,1-dibromomethylcyclopropane
• 1.1-Dibrommethylcyclopropan
• AGN-PC-00FXD0
• ANW-69060
• CTK4G2696
• SureCN3659642
• Cyclopropane, 1,1-bis(bromomethyl)-
• GJCHFNVRRQTXHL-UHFFFAOYSA-N
• 1,1-bis-(bromomethyl) cyclopropane
• ST24036601
• DTXSID90452195
• NS00003948
• C5H8Br2
• EC 805-270-0
• FT-0696705
• CS-0088398
• DS-15112
• 29086-41-7
• SCHEMBL3659642
• F8888-3780
• SY105835
• MFCD18836655
• EN300-85252
• 1 pound not1-Bis(bromomethyl)cyclopropane
• A876531
• AKOS016005789
• A10555
• DB-102853

• MDL： MFCD18836655
• Inchi： 1S/C5H8Br2/c6-3-5(4-7)1-2-5/h1-4H2
• InChI Key： GJCHFNVRRQTXHL-UHFFFAOYSA-N
• SMILES： BrCC1(CBr)CC1

Computed Properties

• Exact Mass: 225.89924
• Monoisotopic Mass: 225.89928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 60.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.9±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 208.9±13.0 °C at 760 mmHg
• Flash Point: 81.8±19.1 °C
• PSA: 0
• Vapor Pressure: No data available

1,1-Bis(bromomethyl)cyclopropane Security Information

• Signal Word：Danger
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H360 (100%)
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,1-Bis(bromomethyl)cyclopropane

Recent Advances in the Application of 1,1-Bis(bromomethyl)cyclopropane (CAS: 29086-41-7) in Chemical Biology and Pharmaceutical Research

1,1-Bis(bromomethyl)cyclopropane (CAS: 29086-41-7) is a highly reactive cyclopropane derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a critical building block for the synthesis of complex molecules, particularly in the development of novel therapeutics and bioactive probes. Recent studies have explored its utility in cyclopropanation reactions, cross-coupling chemistry, and as a precursor for strained ring systems that mimic bioactive conformations. The unique reactivity of this compound, attributed to the presence of two bromomethyl groups on a cyclopropane ring, enables its use in diverse synthetic transformations, making it a valuable tool for medicinal chemists and chemical biologists.

One of the most notable advancements in the application of 1,1-Bis(bromomethyl)cyclopropane is its role in the synthesis of cyclopropane-containing drugs. Cyclopropane rings are known to enhance the metabolic stability and bioavailability of pharmaceutical compounds, and recent research has leveraged this scaffold to develop inhibitors targeting enzymes such as proteases and kinases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of a potent cyclopropane-based inhibitor of the SARS-CoV-2 main protease, highlighting its potential in antiviral drug discovery. The study reported improved binding affinity and selectivity compared to non-cyclopropane analogs, underscoring the importance of this scaffold in drug design.

In addition to its pharmaceutical applications, 1,1-Bis(bromomethyl)cyclopropane has been employed in chemical biology as a cross-linking agent for protein modification and bioconjugation. A recent Nature Chemical Biology publication (2024) detailed its use in the development of photoactivatable probes for studying protein-protein interactions in live cells. The bromomethyl groups of the compound were functionalized with photoreactive moieties, enabling spatially and temporally controlled cross-linking upon UV irradiation. This innovative approach provides researchers with a powerful tool to investigate dynamic biological processes with high precision, further expanding the compound's utility beyond traditional synthetic chemistry.

Despite its promising applications, challenges remain in the handling and storage of 1,1-Bis(bromomethyl)cyclopropane due to its high reactivity and potential instability. Recent efforts have focused on developing safer and more efficient synthetic protocols, including the use of flow chemistry and stabilized formulations. A 2024 Organic Process Research & Development study reported a continuous-flow synthesis method that minimizes hazardous intermediate accumulation and improves yield scalability. These advancements are critical for enabling the broader adoption of this compound in industrial and academic settings.

Looking ahead, the versatility of 1,1-Bis(bromomethyl)cyclopropane continues to inspire new research directions. Emerging studies are exploring its use in the development of covalent inhibitors, where the bromomethyl groups can form irreversible bonds with target proteins, and in materials science for the synthesis of cyclopropane-based polymers with unique mechanical properties. As the field progresses, further optimization of its synthetic accessibility and reactivity profile will likely unlock additional applications in drug discovery and beyond.